Cas no 1060805-17-5 (6-fluoro-4-methoxypyridine-3-carboxylic Acid)

• Product Name: 6-fluoro-4-methoxypyridine-3-carboxylic Acid
• CAS No: 1060805-17-5
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 1171254
• PubChem ID: 72212175
• Update Time: 2025-06-10

6-fluoro-4-methoxypyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-methoxypyridine-3-carboxylic Acid
• 1060805-17-5
• SCHEMBL25235667
• 6-FLUORO-4-METHOXYNICOTINIC ACID
• 6-fluoro-4-methoxy-nicotinic acid
• AB67874

• Inchi： 1S/C7H6FNO3/c1-12-5-2-6(8)9-3-4(5)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： YFIXLJYJLQJSFE-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=N1)OC

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 6-fluoro-4-methoxypyridine-3-carboxylic Acid

Comprehensive Overview of 6-Fluoro-4-methoxypyridine-3-carboxylic Acid (CAS No. 1060805-17-5)

6-Fluoro-4-methoxypyridine-3-carboxylic Acid (CAS No. 1060805-17-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a fluoro substituent at the 6-position and a methoxy group at the 4-position of the pyridine ring, serves as a versatile intermediate in organic synthesis. Its carboxylic acid functionality further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated heterocycles like 6-Fluoro-4-methoxypyridine-3-carboxylic Acid has surged, driven by their role in optimizing drug bioavailability and metabolic stability. Researchers frequently explore its potential in designing kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic resistance. The compound's CAS No. 1060805-17-5 is often searched in databases such as SciFinder and Reaxys, reflecting its relevance in high-impact journals and patents.

From a synthetic perspective, 6-Fluoro-4-methoxypyridine-3-carboxylic Acid is synthesized via selective halogenation and etherification of pyridine precursors, followed by oxidation to introduce the carboxyl group. Its crystalline form and solubility profile are critical for formulation scientists, particularly in developing oral therapeutics or crop protection chemicals. Environmental considerations also drive interest in its green synthesis methods, a hot topic in sustainable chemistry.

Analytical characterization of CAS No. 1060805-17-5 typically involves NMR spectroscopy, HPLC purity testing, and mass spectrometry, ensuring compliance with regulatory standards like ICH Q3D. Its stability under physiological pH and thermal degradation patterns are frequently studied, addressing common queries in pharmacokinetics and industrial scale-up processes.

Market-wise, 6-Fluoro-4-methoxypyridine-3-carboxylic Acid is supplied by specialized fine chemical manufacturers, with purity grades ranging from 95% to 99%. Its pricing and global availability are influenced by raw material costs, particularly fluorine sources and catalysts. The compound's patent landscape reveals applications in oncology and CNS drug development, areas dominating current biomedical research.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and in OLED materials, linking it to renewable energy and electronics sectors. FAQs around its handling precautions (e.g., inert atmosphere storage) and compatibility with coupling reagents are addressed in technical datasheets, emphasizing its utility in peptide synthesis and cross-coupling reactions.

In conclusion, 6-Fluoro-4-methoxypyridine-3-carboxylic Acid (CAS No. 1060805-17-5) exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted roles—from API intermediates to advanced material precursors—ensure its continued prominence in scientific literature and commercial catalogs alike.